Cas no 96409-47-1 (1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol)
96409-47-1 structure
Product Name:1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol
CAS No:96409-47-1
MF:C12H15NOS
MW:221.318601846695
CID:800275
Update Time:2023-08-03
1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazolemethanol,a-(1,1-dimethylethyl)-
- 1-(benzo[d]thiazol-2-yl)-2,2-dimethylpropan-1-ol
- 2-Benzothiazolemethanol,alpha-(1,1-dimethylethyl)-(9CI)
- 1-(1,3-benzothiazol-2-yl)-2,2-dimethyl-1-propanol
- CADSICHODYBFCG-UHFFFAOYSA-N
- alpha-tert-Butyl-2-benzothiazolemethanol
- 1-(benzothiazol-2-yl)-2,2-dimethylpropan-1-ol
- 1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol
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- Inchi: 1S/C12H15NOS/c1-12(2,3)10(14)11-13-8-6-4-5-7-9(8)15-11/h4-7,10,14H,1-3H3
- InChI Key: CADSICHODYBFCG-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C(C(C)(C)C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Topological Polar Surface Area: 61.4
1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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